N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-3,5-dimethoxybenzamide

• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol
• IUPAC Name: N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C20H21N3O4S/c1-4-5-18(24)23-20-22-16-7-6-13(10-17(16)28-20)21-19(25)12-8-14(26-2)11-15(9-12)27-3/h6-11H,4-5H2,1-3H3,(H,21,25)(H,22,23,24)
• InChI Key: FZJHJFUSFKULIE-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=CC(=CC(=C3)OC)OC

Description

N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-3,5-dimethoxybenzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-3,5-dimethoxybenzamide involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of protein kinase C (PKC) and phosphatidylinositol 3-kinase (PI3K) which are involved in cell proliferation and survival. It also inhibits the activity of mitogen-activated protein kinase (MAPK) and extracellular signal-regulated kinase (ERK) which are involved in cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. It also inhibits angiogenesis by reducing the expression of vascular endothelial growth factor (VEGF). In neurobiology, it has been shown to protect neurons from oxidative stress and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-3,5-dimethoxybenzamide is its specificity towards certain enzymes and signaling pathways. This makes it a useful tool for studying the role of these pathways in various diseases. However, one of the limitations is its potential toxicity and off-target effects. Careful control of dosage and exposure time is necessary to avoid these effects.

Future Directions

There are several future directions for the study of N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-3,5-dimethoxybenzamide. One potential direction is its use as a potential drug target for various diseases. Further studies are needed to determine its efficacy and safety in vivo. Another direction is the development of more specific and potent analogs of this compound. This could lead to the development of more effective treatments for various diseases. Additionally, further studies are needed to determine its potential as a neuroprotective agent and its role in neurodegenerative diseases.

Synthesis Methods

The synthesis of N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-3,5-dimethoxybenzamide involves the reaction between 2-aminobenzenethiol and 3,5-dimethoxybenzoyl chloride in the presence of butyric anhydride. The reaction is carried out in a solvent such as dichloromethane or chloroform and requires careful control of temperature and reaction time. The final product is obtained through purification using column chromatography.

Scientific Research Applications

N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-3,5-dimethoxybenzamide has been studied for its potential applications in various fields such as cancer research, neurobiology, and pharmacology. In cancer research, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurobiology, it has been studied for its potential neuroprotective effects and as a potential treatment for neurodegenerative diseases. In pharmacology, it has been studied for its potential as a drug target for various diseases.